![molecular formula C23H23N3O2 B7533618 (4-Methyl-2-phenylpiperazin-1-yl)-(4-pyridin-3-yloxyphenyl)methanone](/img/structure/B7533618.png)
(4-Methyl-2-phenylpiperazin-1-yl)-(4-pyridin-3-yloxyphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Methyl-2-phenylpiperazin-1-yl)-(4-pyridin-3-yloxyphenyl)methanone, also known as MPPM, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MPPM is a small molecule that belongs to the class of piperazine derivatives and has been found to exhibit promising pharmacological properties.
Mechanism of Action
The mechanism of action of (4-Methyl-2-phenylpiperazin-1-yl)-(4-pyridin-3-yloxyphenyl)methanone is not fully understood. However, it has been proposed that this compound exerts its pharmacological effects by inhibiting the activity of various enzymes and proteins involved in the growth and proliferation of cancer cells. This compound has also been found to induce apoptosis, a process of programmed cell death, in cancer cells. Additionally, this compound has been found to modulate the levels of neurotransmitters such as dopamine and acetylcholine, which are involved in the pathogenesis of neurological disorders.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of various enzymes and proteins involved in the growth and proliferation of cancer cells. This compound has also been found to induce apoptosis in cancer cells. Moreover, this compound has been found to modulate the levels of neurotransmitters such as dopamine and acetylcholine, which are involved in the pathogenesis of neurological disorders.
Advantages and Limitations for Lab Experiments
(4-Methyl-2-phenylpiperazin-1-yl)-(4-pyridin-3-yloxyphenyl)methanone has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. Moreover, this compound has been found to exhibit potent pharmacological properties, making it an ideal candidate for drug development. However, this compound also has some limitations. It has been found to exhibit low solubility in aqueous solutions, which can limit its bioavailability. Moreover, this compound has been found to exhibit some toxicity in vitro, which can limit its therapeutic potential.
Future Directions
There are several future directions for the research of (4-Methyl-2-phenylpiperazin-1-yl)-(4-pyridin-3-yloxyphenyl)methanone. One potential direction is the development of this compound-based drugs for the treatment of cancer and neurological disorders. Moreover, further studies are needed to elucidate the mechanism of action of this compound and its potential targets. Additionally, the development of novel synthesis methods for this compound can further enhance its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been found to exhibit potent pharmacological properties and has been investigated for its potential use in the treatment of cancer and neurological disorders. The synthesis of this compound involves the reaction of 4-methyl-2-phenylpiperazine with 4-pyridin-3-yloxybenzaldehyde, and its purity can be confirmed using various spectroscopic techniques. This compound has several advantages for lab experiments, but it also has some limitations. There are several future directions for the research of this compound, including the development of this compound-based drugs and the elucidation of its mechanism of action.
Synthesis Methods
The synthesis of (4-Methyl-2-phenylpiperazin-1-yl)-(4-pyridin-3-yloxyphenyl)methanone involves the reaction of 4-methyl-2-phenylpiperazine with 4-pyridin-3-yloxybenzaldehyde in the presence of a catalyst. The reaction proceeds through a condensation reaction, resulting in the formation of this compound. The purity of the synthesized compound can be confirmed using various spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).
Scientific Research Applications
(4-Methyl-2-phenylpiperazin-1-yl)-(4-pyridin-3-yloxyphenyl)methanone has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent antitumor activity in various cancer cell lines, including breast cancer, lung cancer, and liver cancer. This compound has also been found to possess antifungal and antibacterial properties. Moreover, this compound has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
(4-methyl-2-phenylpiperazin-1-yl)-(4-pyridin-3-yloxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O2/c1-25-14-15-26(22(17-25)18-6-3-2-4-7-18)23(27)19-9-11-20(12-10-19)28-21-8-5-13-24-16-21/h2-13,16,22H,14-15,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJGAGVPIDJBFLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(C(C1)C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)OC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.